Perfluorocyclohexanecarbonitrile

• IUPAC Name: 1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexane-1-carbonitrile
• InChI: InChI=1S/C7F11N/c8-2(1-19)3(9,10)5(13,14)7(17,18)6(15,16)4(2,11)12
• InChI Key: USMUEODENAJNAL-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F
• Molecular Formula: C7F11N
• DSSTOX Substance ID: DTXSID40504259
• Molecular Weight: 307.06 g/mol
• CAS No.: 51579-56-7

Description

Perfluorocyclohexanecarbonitrile (PFCN) is a fluorinated organic compound that has been studied for its unique properties and potential applications in various scientific research fields. It is a colorless liquid at room temperature, and is highly soluble in organic solvents. PFCN is a versatile compound that can be used as a solvent, or as a reactant in organic synthesis. In addition, it is a useful reagent for the preparation of organofluorine compounds.

Scientific Research Applications

Semiconductor Manufacturing

Perfluorocarbons (PFCs) like Perfluorocyclohexanecarbonitrile are utilized in semiconductor manufacturing, particularly as etching/cleaning gases. Their physicochemical properties, alongside their significant environmental impacts such as global warming potential, make them a subject of study and concern in industrial processes (Tsai, Chen, & Hsien, 2002).

Environmental Tracing and Geosequestration

PFCs are used as chemical tracer molecules to understand the movement of supercritical carbon dioxide in geosequestration, aiding in monitoring and verification purposes. Innovative methods like mid-infrared attenuated total reflection (MIR-ATR) spectroscopy have been developed for in situ detection of PFCs in aquatic systems, showcasing their importance in environmental research (Rauh et al., 2014).

Atmospheric and Environmental Monitoring

Perfluorocarbons are used as tracers for various research and practical applications, such as in atmospheric transport and diffusion research. Their background levels in the atmosphere are essential for monitoring CO2 reservoirs and evaluating environmental impacts (Watson et al., 2007).

Medical Imaging and Drug Delivery

In the medical field, perfluorocarbons are utilized in imaging and drug delivery. For instance, they are used in preparing multifunctional capsules for medical applications, demonstrating their potential in the pharmaceutical industry (Chang, Stride, & Edirisinghe, 2009).

Organ Preservation

PFCs play a role in organ preservation, specifically in solid organ preservation using static storage techniques or as a component in emulsion for continual perfusion or flush solutions (Hosgood & Nicholson, 2010).

Chemical Biology

In chemical biology, perfluorocarbons are used to modify biomolecules, granting them orthogonal behavior within natural systems. Their unique properties are leveraged for purposes like stability enhancement, engineered assembly, and cell permeability (Miller & Sletten, 2020).

Mechanism of Action

Target of Action

Perfluorocyclohexanecarbonitrile, like other perfluorinated compounds, is known for its strong gas-dissolving properties .

Mode of Action

It’s believed that when used with oxygen, it serves a dual role of healing the tissue as well as imaging . This is due to its strong gas-dissolving properties and its interaction with the air-liquid interface of the tear film .

Biochemical Pathways

Perfluorinated compounds like this compound are known to interact with various biochemical pathways due to their strong gas-dissolving properties .

Pharmacokinetics

Perfluorinated compounds are known for their high stability and potential for bioaccumulation in organisms due to the carbon-fluorine bond, which has a very high bond strength .

Result of Action

It’s known that perfluorinated compounds can have a healing effect on tissues and can be used for imaging due to their strong gas-dissolving properties .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Like other perfluorinated compounds, it’s extremely persistent towards degradation and has a potential for bioaccumulation in organisms . Therefore, its action can be influenced by factors such as the presence of other chemicals, temperature, and pH.

Biochemical Analysis

Biochemical Properties

Perfluorocyclohexanecarbonitrile, like other perfluorocarbons, is chemically and biologically inert . This means it does not readily react with other substances, including enzymes, proteins, and other biomolecules. It has been found that perfluorocarbons have a high capacity to dissolve gases, which could potentially influence biochemical reactions .

Cellular Effects

For instance, they can affect the aggregation response of platelets and the hemolytic response of erythrocytes to osmotic stress .

Transport and Distribution

This compound, like other perfluorocarbons, is not suitable for direct injection into the vascular system . It requires emulsification to obtain a stable mixture